N-[(2-hydroxy-3-quinolinyl)methyl]-N-isopropylisonicotinamide

• IUPAC Name: N-[(2-oxo-1H-quinolin-3-yl)methyl]-N-propan-2-ylpyridine-4-carboxamide
• InChI: InChI=1S/C19H19N3O2/c1-13(2)22(19(24)14-7-9-20-10-8-14)12-16-11-15-5-3-4-6-17(15)21-18(16)23/h3-11,13H,12H2,1-2H3,(H,21,23)
• InChI Key: ZIURVFSDZDTNIA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1=CC2=CC=CC=C2NC1=O)C(=O)C3=CC=NC=C3
• Molecular Formula: C19H19N3O2
• Molecular Weight: 321.4 g/mol

Description

“N-[(2-hydroxy-3-quinolinyl)methyl]-N-isopropylisonicotinamide” is a compound that belongs to the class of quinoline derivatives. Quinoline is one of the most common nitrogen-containing heterocycles due to its fascinating pharmacological properties and synthetic value in organic and pharmaceutical chemistry.

Synthesis Analysis

The synthesis of quinoline derivatives has been a topic of interest in recent years. Various methods of synthesis have been specified over the last few decades. This includes classical methods of synthesizing the primary quinoline derivatives and efficient methods that reduce reaction time with increased yield employing procedures that fulfill one of the twelve green chemistry principles, “safer solvent”. The metal nanoparticle-catalyzed reaction also serves as a potent and effective technique for the synthesis of quinoline with excellent atom efficiency.

Future Directions

Quinoline derivatives have versatile applications in the fields of industrial and synthetic organic chemistry. They play a major role in the field of medicinal chemistry. Therefore, the future directions in the study of “N-[(2-hydroxy-3-quinolinyl)methyl]-N-isopropylisonicotinamide” and related compounds could involve further exploration of their pharmacological properties and potential applications in medicine.